Cas no 2034377-80-3 (N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methylbenzamide)

• Product Name: N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methylbenzamide
• CAS No: 2034377-80-3
• MF: C₁₆H₁₇N₅O
• MW: 295.339082479477
• CID: 5897357
• PubChem ID: 91813897
• Update Time: 2025-08-05

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS025315688
• 2034377-80-3
• F6445-3708
• 3-methyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide
• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methylbenzamide
• 3-methyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzamide

• Inchi： 1S/C16H17N5O/c1-12-4-2-6-14(8-12)15(22)17-7-3-5-13-9-18-16-19-11-20-21(16)10-13/h2,4,6,8-11H,3,5,7H2,1H3,(H,17,22)
• InChI Key： LMPXBVUFZLCEBO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)NCCCC1C=NC2=NC=NN2C=1

Computed Properties

• Exact Mass: 295.14331018g/mol
• Monoisotopic Mass: 295.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.2Ų

Additional information on N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methylbenzamide

Professional Introduction to N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methylbenzamide (CAS No. 2034377-80-3)

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034377-80-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate scaffold of this molecule, featuring a benzamide moiety linked to a propyl chain that terminates in a [1,2,4]triazolo[1,5-a]pyrimidine ring, suggests a rich chemical diversity that could be leveraged for therapeutic applications.

The benzamide functional group is well-known for its role in medicinal chemistry, often serving as a pharmacophore in various therapeutic agents. Its presence in N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methylbenzamide likely contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the [1,2,4]triazolo[1,5-a]pyrimidine core is a heterocyclic system that has been extensively studied for its potential to interact with biological targets. This particular scaffold has shown promise in inhibiting various enzymes and receptors involved in inflammatory and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. The structural features of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methylbenzamide suggest that it may interact with proteins in a manner similar to other known inhibitors. For instance, the triazolo[1,5-a]pyrimidine ring could potentially bind to the active site of an enzyme or occupy a pocket on a receptor, modulating its activity. This hypothesis is supported by studies on related compounds that have demonstrated similar interactions.

The propyl chain extending from the benzamide group introduces an additional layer of complexity to the molecule. This aliphatic chain can influence both the physical properties of the compound and its pharmacokinetic behavior. In particular, the length and flexibility of the propyl chain may affect how the molecule is metabolized and distributed within an organism. Understanding these properties is essential for optimizing the compound's therapeutic potential and ensuring its safety profile.

In vitro studies have begun to explore the biological activities of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methylbenzamide. Preliminary results indicate that this compound exhibits moderate activity against certain bacterial strains and may possess anti-inflammatory properties. These findings are particularly intriguing given the increasing prevalence of multidrug-resistant pathogens and the growing need for novel anti-inflammatory agents. The mechanism of action remains under investigation but is likely related to interactions with bacterial enzymes or inflammatory signaling pathways.

The synthesis of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methylbenzamide presents several challenges due to its complex structure. However， recent developments in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the triazolo[1,5-a]pyrimidine core. Additionally， modern purification techniques ensure high yields and purity of the final product.

The potential applications of this compound extend beyond antibiotic and anti-inflammatory uses。 For example， its structural motif might be adapted for developing agents targeting other diseases such as cancer or neurodegenerative disorders。 The benzamide group can be modified to enhance binding affinity or selectivity， while the propyl chain could be replaced with other functional groups to alter pharmacokinetic properties。 These possibilities highlight the versatility of N-(3-([1， 2， 4]) triazolo[1， 5-a] pyrimidin - 6 - yl) propyl - 3 - methylbenzamide as a starting point for further medicinal chemistry investigations。

Future research will focus on optimizing the synthesis of N-(3-[[1， 2， 4] triazolo[1， 5-a] pyrimidin - 6 - yl]) propyl - 3 - methylbenzamide (CAS No. 2034377-80-3) and exploring its biological activities in greater detail。 High-throughput screening (HTS) techniques will be employed to identify new therapeutic applications， while structure-based drug design will refine its pharmacological profile。 Collaborations between synthetic chemists and biologists will accelerate these efforts， ensuring that promising candidates like this one are rapidly translated into clinical trials。

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration across multiple scientific disciplines。 N-([[[1， 2， 4]] triazolo[[[1， 5-a]] pyrimidin - 6 - yl]) propyl - 3 - methylbenzamide (<CAS No. 2034377-80-3) represents an exciting example of how structural innovation can lead to new therapeutic strategies。 By leveraging advances in synthetic chemistry、 computational biology、 and pharmacology， researchers are poised to unlock its full potential and contribute to improving human health worldwide。